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Compound of Interest

Compound Name: Tin tetrabutanolate

Cat. No.: B1143417

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of tin(IV) t-butoxide, also known as tin tetrabutanolate. The
information is presented to be a valuable resource for researchers, scientists, and
professionals in the field of drug development, with a focus on quantitative data, experimental
procedures, and the underlying chemical principles.

Introduction

Tin(IV) t-butoxide, with the systematic name tetrakis[(2-methylpropan-2-yl)oxy]stannane and
the chemical formula Sn(O-t-Bu)a, is a notable organotin compound.[1][2] As a metal alkoxide,
its high reactivity, particularly its sensitivity to moisture, makes it a versatile precursor in various
synthetic applications.[3][4] This reactivity allows for controlled hydrolysis and condensation,
forming tin-oxygen bonds, which is fundamental to its use in materials science for creating
tin(IV) oxide (SnO2) thin films, nanoparticles, and catalysts.[3] For those in drug discovery and
development, its utility as a precursor in radical chemistry for the synthesis of complex organic
molecules is of significant interest.[3]

Molecular Structure and Properties

The molecular structure of tin(1V) t-butoxide is characterized by a central tin atom coordinated
to four sterically demanding tert-butoxide groups. This steric hindrance prevents the formation
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of oligomers, resulting in a monomeric structure in both the solid state and in solution.[5] The

coordination geometry around the tin atom is tetrahedral.

Physicochemical Properties

The fundamental physicochemical properties of tin(1V) t-butoxide are compiled in the table

below, providing a clear reference for experimental design and handling.

Property Value Reference(s)

Molecular Formula C16H3604Sn [11[2]

Molecular Weight 411.16 g/mol [6]
White low-melting solid to

Appearance ) o [2][6]
turbid colorless liquid

Melting Point 40-44 °C [6]

Boiling Point 65 °C @ 0.3 mmHg [6]

Density 1.06 g/cm3 [4]16]

N Soluble in non-polar organic

Solubility [5]
solvents (e.g., benzene)

Sensitivity Moisture sensitive [3114]

Spectroscopic Data

Spectroscopic analysis is essential for the unambiguous identification and characterization of

tin(IV) t-butoxide. Key spectroscopic data are summarized below.
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Spectroscopic Technique Characteristic Features Reference(s)

A single peak corresponding to
the protons of the methyl

1H NMR _ _ [7]
groups in the tert-butoxide

ligands.

Shows resonances for the
quaternary and methyl carbons
of the tert-butoxide groups.
The two-bond 19Sn-13C
coupling constant (3J) is a key

13C NMR diagnostic feature, with a value  [8]
of approximately 45 Hz for the
quaternary carbon and 4 Hz
for the methyl carbons,
indicative of terminal alkoxide

ligands.

A single resonance around
11950 NMR -371.4 ppm (in CeDs) confirms [8]
a tetrahedral tin environment.

Exhibits strong absorption
bands for C-O stretching

Infrared (IR) Spectroscopy [8]
(around 937 cm~1) and Sn-O

stretching (around 605 cm™1).

Synthesis of Tin(IV) t-Butoxide

The synthesis of tin(IV) t-butoxide is most commonly achieved through the reaction of tin(1V)
chloride with an alkali metal tert-butoxide. Due to the product's high sensitivity to moisture, all
synthetic procedures must be conducted under strict anhydrous and inert conditions.

Synthesis Workflow Diagram

The following diagram outlines the general workflow for the synthesis of tin(IV) t-butoxide via a
salt metathesis reaction.
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Synthesis Workflow of Tin(IV) t-Butoxide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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